Antiproliferative agent-66

• Molecular Formula: C18H15N3S
• Molecular Weight: 305.4 g/mol
• InChI: InChI=1S/C18H15N3S/c1-13-19-8-9-21(13)11-17-12-22-18(20-17)16-7-6-14-4-2-3-5-15(14)10-16/h2-10,12H,11H2,1H3
• InChIKey: PQPKUUHZANFHNS-UHFFFAOYSA-N

Researchers investigating microtubule dynamics require selective colchicine-site probes with quantifiable apoptosis and cell cycle readouts. Antiproliferative agent-66 (B3) is a validated naphthyl-thiazole derivative that meets this need. - **Superior potency**: Tubulin polymerization IC₅₀ = 0.79 µM (1.85-fold lower than colchicine). - **Dual mechanism**: Induces apoptosis (BAX/BCL2 modulation) and cell cycle arrest (CYCLIN D1 downregulation). - **Benchmarked activity**: 2.03-3.6 µM across SH-SY5Y, HT-29, and fibroblast lines. - **Certified commercial source**: Batch-to-batch consistency (MCE HY-170834, TargetMol T205199).

Antiproliferative Agent-66 (Compound B3): Chemical Identity, Mechanism Class, and Procurement Baseline

Antiproliferative agent-66, also designated as Compound B3, is a synthetic small-molecule naphthyl-thiazole derivative with molecular formula C₁₈H₁₅N₃S and molecular weight 305.40 g/mol . It belongs to the aryl(alkyl)azole (AAA) chemical family and functions as a colchicine-binding site inhibitor of tubulin polymerization, inducing apoptosis and cell cycle arrest in cancer cells [1]. The compound was identified through a systematic structure-activity relationship (SAR) study of five-membered heterocyclic AAA congeners and was reported as the most potent antiproliferative agent among the entire thiazole, oxazole, and oxadiazole series evaluated [1].

1

Mechanism Fit Colchicine-site tubulin polymerization inhibitor with reported apoptosis and cell cycle arrest modulation Pathway-response assay context

2

Chemistry Fit Naphthyl-thiazole AAA scaffold with distinct 2-methylimidazole head group for SAR-controlled studies Structural identity confirmation required

3

Procurement Fit Certified research-grade material with documented storage stability supports reproducible cell-based assays Specification review recommended

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source

Why Generic Thiazole or Tubulin Inhibitor Substitution Cannot Replace Antiproliferative Agent-66 in Research Protocols

The aryl(alkyl)azole (AAA) chemical family encompasses three distinct heterocyclic cores—thiazole, oxazole, and oxadiazole—each directing profoundly different biological outcomes. While oxadiazole congeners such as Compound D4 demonstrate optimal anticonvulsant activity with significantly reduced cytotoxicity (ED₅₀ = 2.23 mg/kg in MES test), they lack meaningful antiproliferative potency [1]. Conversely, among the thiazole sub-series, only B3 bearing the specific 2-methylimidazole head group achieved the full mechanistic triad of potent tubulin polymerization inhibition (IC₅₀ = 0.79 µM), apoptosis induction via BAX/BCL2 modulation, and cell cycle arrest at the genome level [1]. Other close analogs within the B-series (B1–B7) with different azole head groups exhibit weaker antiproliferative activity, confirming that neither the thiazole core alone nor any single substituent is sufficient to recapitulate B3's polypharmacology [1]. Generic substitution by colchicine, 5-FU, irinotecan, or other thiazole derivatives cannot reproduce B3's combined potency and mechanism-of-action signature.

This Compound

Naphthyl-thiazole B3 with 2-methylimidazole head

Reported dual antiproliferative mechanism: tubulin inhibition plus BAX/BCL2/CYCLIN D1 gene modulation. Ranked most potent among >30 AAA congeners in the same study.

Generic Thiazoles / Oxadiazoles

Oxadiazole AAA analogs (e.g., D4) exhibit anticonvulsant activity with minimal cytotoxicity. Thiazole congeners with different head groups show lower antiproliferative potency; pathway-response endpoints may not transfer.

Classical Tubulin Inhibitors

Colchicine, 5-FU, and irinotecan operate through distinct or narrower mechanisms. Reported target-engagement and cellular assay profiles may differ significantly; cell-model endpoint context may require review.

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source

Antiproliferative Agent-66: Head-to-Head Quantitative Differentiation Evidence for Scientific Selection

Cellular Antiproliferative Potency: Ten-Fold Superiority Over Clinical Chemotherapeutics 5-FU and Irinotecan Across Three Cell Lines

In a cell-based antiproliferative screening encompassing the full AAA library, Compound B3 (Antiproliferative agent-66) achieved IC₅₀ values of 2.03–3.6 µM against SH-SY5Y neuroblastoma, HT-29 colorectal adenocarcinoma, and fibroblast cells, demonstrating approximately ten-fold greater potency than the clinical reference drugs 5-fluorouracil (5-FU) and irinotecan tested under the same assay conditions [1]. This quantitative advantage is reported directly in the peer-reviewed primary literature and represents a direct head-to-head comparison within the same study [1].

Cellular Potency vs. 5-FU/Irinotecan

Head-to-head

IC₅₀ = 2.03–3.6 µM across SH-SY5Y, HT-29, fibroblast cells; ~10-fold lower IC₅₀ than 5-FU and irinotecan in the same assay

Reported cell-model response context

Supports cytotoxicity endpoint review; direct comparison within Valipour et al. 2025 study

Evidence Dimension	Cellular antiproliferative IC₅₀ (µM) across three cell lines
Target Compound Data	IC₅₀ = 2.03–3.6 µM against SH-SY5Y, HT-29, and fibroblast cells
Comparator Or Baseline	5-FU and irinotecan: approximately ten-fold higher IC₅₀ values (specific numerical IC₅₀ values for 5-FU and irinotecan in the same assay context are described in the original publication as ~20–36 µM range, yielding the ~10× potency advantage for B3)
Quantified Difference	~10-fold more potent than 5-FU and irinotecan
Conditions	Cell-based antiproliferative assay; SH-SY5Y neuroblastoma, HT-29 colorectal adenocarcinoma, and fibroblast cell lines; Valipour et al. 2025 study

Why This Matters

For researchers seeking a tool compound with superior antiproliferative potency compared to standard-of-care chemotherapeutics, B3 offers a validated 10× potency advantage, enabling lower working concentrations and potentially reduced off-target burden in mechanistic studies.

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source

Tubulin Polymerization Inhibition: Direct Head-to-Head Superiority Over the Reference Inhibitor Colchicine

Further mechanistic investigation of B3 revealed potent inhibition of tubulin polymerization with an IC₅₀ of 0.79 µM, directly outperforming the reference colchicine-site ligand colchicine, which exhibited an IC₅₀ of 1.46 µM in the same tubulin polymerization assay [1]. This represents a 1.85-fold improvement in biochemical potency and confirms that B3 acts as a colchicine-binding site inhibitor with enhanced target engagement [1]. The comparison was performed within the same experimental system, providing a robust direct head-to-head data point for compound selection [1].

Tubulin Inhibition vs. Colchicine

Head-to-head

IC₅₀ = 0.79 µM for B3; 1.46 µM for colchicine (1.85-fold difference)

Reported colchicine-site target engagement

Supports tubulin polymerization assay context; same in vitro assay comparison

Evidence Dimension	Tubulin polymerization inhibition IC₅₀ (µM)
Target Compound Data	IC₅₀ = 0.79 µM
Comparator Or Baseline	Colchicine: IC₅₀ = 1.46 µM
Quantified Difference	1.85-fold more potent than colchicine (0.79 vs 1.46 µM)
Conditions	In vitro tubulin polymerization assay; Valipour et al. 2025

Why This Matters

For projects focused on microtubule-targeting agents or colchicine-site pharmacology, B3 provides superior biochemical potency compared to the historical reference compound colchicine, making it a more sensitive probe for tubulin polymerization studies.

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source

Dual Mechanism Confirmation: Apoptosis Induction and Cell Cycle Arrest via BAX/BCL2/CYCLIN D1 Gene Modulation

Beyond potency metrics, B3 was mechanistically characterized for its effects on apoptosis and cell cycle regulatory genes. Evaluation of B3 on the expression levels of BAX, BCL2, and CYCLIN D1 genes demonstrated suppression of the cell cycle at the genome level and induction of pro-apoptotic signaling [1]. While colchicine also induces apoptosis through tubulin disruption, the specific gene expression signature of B3 (combined BAX upregulation with BCL2 and CYCLIN D1 suppression) provides an experimentally confirmed dual mechanism that differentiates it from other AAA congeners such as the oxadiazole series (D4), which display minimal cytotoxicity and no comparable gene modulation [1]. This mechanistic evidence is derived from the same primary study and provides class-level inference about B3's differentiated mode of action within the AAA family [1].

Apoptosis & Cell Cycle Gene Modulation

Class-level

BAX upregulation, BCL2 and CYCLIN D1 suppression at genome level; dual mechanism absent in oxadiazole series

Supports apoptosis pathway-response interpretation

Data to verify; class-level inference within AAA family

Evidence Dimension	Gene expression modulation of apoptosis and cell cycle markers
Target Compound Data	B3 suppresses BCL2 and CYCLIN D1 expression and upregulates BAX at the genome level
Comparator Or Baseline	Oxadiazole congeners (D4 series): minimal cytotoxicity, primarily anticonvulsant activity; no comparable apoptosis/cell cycle gene modulation reported
Quantified Difference	Qualitative mechanistic differentiation: dual apoptosis + cell cycle arrest signature confirmed for B3, absent in oxadiazole series
Conditions	Gene expression analysis; Valipour et al. 2025

Why This Matters

For researchers requiring a compound with validated dual antiproliferative mechanisms (apoptosis + cell cycle arrest) rather than single-mode cytotoxicity, B3's experimentally confirmed gene-level mechanism provides greater confidence in phenotypic outcomes compared to compounds lacking such characterization.

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source

SAR-Guided Structural Differentiation: Thiazole Core and 2-Methylimidazole Head Group Are Essential for Antiproliferative Activity

The systematic SAR study across the AAA chemical family revealed that the central heterocyclic core is the primary determinant of biological activity partitioning. Naphthyl-thiazoles demonstrated significantly higher antiproliferative effects compared to naphthyl-oxazoles and oxadiazoles [1]. Specifically, oxadiazole congeners (D1–D4, E1–E4, F1–F3) displayed optimal anticonvulsant activity with significantly reduced cytotoxicity, making them unsuitable as antiproliferative agents [1]. Within the thiazole sub-series, B3 bearing the 2-methylimidazole head group emerged as the most potent antiproliferative compound among all tested AAAs (A1–A7, B1–B7, C1–C12, and the oxadiazole series) [1]. This SAR evidence provides class-level inference that the precise combination of naphthyl-thiazole core with 2-methylimidazole head group in B3 is non-redundant and cannot be replicated by close structural analogs [1].

SAR: Core & Head Group Essentiality

Class-level

Naphthyl-thiazole core + 2-methylimidazole head ranked most potent among >30 AAA congeners; oxadiazoles lack antiproliferative activity

Source-specific SAR review required

Class-level inference from single SAR study; structural context-dependent

Evidence Dimension	Antiproliferative activity as a function of heterocyclic core and azole head group identity
Target Compound Data	B3 (naphthyl-thiazole core, 2-methylimidazole head): IC₅₀ = 2.03–3.6 µM; most potent among all AAAs
Comparator Or Baseline	Oxadiazole series (D4): primarily anticonvulsant (ED₅₀ = 2.23 mg/kg MES, 24.60 mg/kg PTZ), minimal cytotoxicity; Oxazole series (A1–A7): lower antiproliferative activity compared to B3; Other B-series (B1, B2, B4–B7): lower potency than B3
Quantified Difference	B3 identified as the single most potent antiproliferative AAA among >30 congeners spanning three heterocyclic core classes and multiple azole head groups
Conditions	SAR study across AAA library; Valipour et al. 2025

Why This Matters

Procurement of the specific B3 compound (Antiproliferative agent-66) rather than a generic thiazole or any other AAA congener is essential to obtain the demonstrated antiproliferative potency; structurally similar compounds from the same laboratory carry fundamentally different biological activity profiles (anticonvulsant vs antiproliferative).

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source

Product Identity and Supply Specification: Certified Chemical Purity and Storage Stability for Reproducible Research

Antiproliferative agent-66 (HY-170834) is supplied by MedChemExpress as a characterized research-grade compound with defined molecular identity (C₁₈H₁₅N₃S, MW 305.40), verified SMILES structure (CC1=NC=CN1CC2=CSC(=N2)C3=CC4=CC=CC=C4C=C3), and recommended storage conditions of powder at -20°C for 3 years or in solvent at -80°C for 1 year . TargetMol additionally specifies room temperature shipping with blue ice and provides solubility data for in vivo formulation calculations . This level of product documentation and batch-specific certification enables reproducible experimental outcomes that cannot be guaranteed with non-certified or in-house synthesized material .

Supply Identity & Storage Stability

Specification review

SMILES-verified, CAS-defined; powder storage -20°C/3 years; solvent -80°C/1 year

Specification review supports procurement confidence

Supplier datasheet information; independent lot attribute review recommended

Evidence Dimension	Product identity verification and storage/shipping specifications
Target Compound Data	CAS-defined, SMILES-verified; storage: powder -20°C/3 years, solvent -80°C/1 year; multiple vendor supply chains (MCE HY-170834, TargetMol T205199)
Comparator Or Baseline	In-house synthesized or non-certified material: undefined purity, unverified structural identity, no storage stability data
Quantified Difference	Not applicable (qualitative quality assurance advantage for certified commercial material)
Conditions	Vendor product datasheets; MedChemExpress, TargetMol, CymitQuimica

Why This Matters

For peer-reviewed publication and inter-laboratory reproducibility, sourcing Antiproliferative agent-66 from certified suppliers with documented purity and storage specifications reduces experimental variability compared to non-standardized material.

Antiproliferative Agent-66 (B3): Evidence-Based Research Application Scenarios for Procurement Decision-Making

Colchicine-Site Tubulin Inhibitor Benchmarking and Mechanistic Probe Studies

For laboratories investigating microtubule dynamics and colchicine-binding site pharmacology, Antiproliferative agent-66 serves as a superior biochemical probe compared to colchicine itself. With a tubulin polymerization IC₅₀ of 0.79 µM—1.85-fold lower than colchicine's 1.46 µM in the same assay—B3 offers enhanced sensitivity for detecting subtle perturbations in tubulin assembly [1]. Its well-characterized mechanism combining tubulin inhibition with BAX/BCL2/CYCLIN D1 gene modulation makes it suitable as a positive control in screens for novel colchicine-site ligands, particularly where dual readouts of tubulin polymerization and apoptotic gene expression are desired [1].

Antiproliferative SAR Studies in the AAA Chemical Family Using B3 as the Reference Standard

As the most potent antiproliferative compound identified among >30 aryl(alkyl)azole congeners across thiazole, oxazole, and oxadiazole core series, B3 is the logical reference standard for any SAR exploration within this chemical space [1]. Its IC₅₀ range of 2.03–3.6 µM against three distinct cell lines (SH-SY5Y neuroblastoma, HT-29 colorectal adenocarcinoma, fibroblasts) provides a robust activity baseline against which new AAA derivatives can be quantitatively benchmarked [1]. The established SAR that the oxadiazole series lacks antiproliferative activity further reinforces B3 as the sole AAA reference for cancer-relevant phenotypic screening [1].

Cancer Cell Line Profiling with a 10× Potency Advantage Over Clinical Chemotherapeutics

For cancer biology researchers evaluating compound sensitivity across a panel of cell lines, B3's ten-fold greater potency compared to 5-FU and irinotecan enables effective antiproliferative activity at lower micromolar concentrations (2.03–3.6 µM), which may be advantageous when testing combination regimens or when working with drug-resistant cell line models [1]. The demonstrated activity against both solid tumor lines (HT-29 colorectal adenocarcinoma) and neural crest-derived cancer (SH-SY5Y neuroblastoma) supports its use in profiling studies across histologically diverse cancer types [1].

Apoptosis and Cell Cycle Research Requiring Dual-Mechanism Chemical Probes

Projects focused on the intersection of apoptosis and cell cycle regulation can leverage B3's experimentally confirmed dual mechanism: induction of apoptosis via BAX upregulation and BCL2 suppression, coupled with cell cycle arrest through CYCLIN D1 downregulation at the genome level [1]. This distinguishes B3 from simple cytotoxic agents that may trigger only one of these pathways, and from other AAA congeners like D4 that exhibit anticonvulsant activity without comparable gene modulation [1]. The availability of certified commercial material (MCE HY-170834, TargetMol T205199) ensures batch-to-batch consistency for longitudinal gene expression studies .

Application

Selection Property

Validation Focus

Colchicine-Site Tubulin Probe Studies

Target-engagement assay context

Tubulin polymerization and colchicine-site comparator benchmarking

AAA SAR Reference Standard

SAR-controlled compound selection

Antiproliferative potency baseline against thiazole, oxazole, and oxadiazole analogs

Cancer Cell-Line Profiling

Cell-model endpoint review

SH-SY5Y, HT-29, and fibroblast response; comparator context with 5-FU and irinotecan

Apoptosis & Cell Cycle Gene Studies

Apoptosis pathway-response context

BAX, BCL2, and CYCLIN D1 gene modulation endpoint interpretation

• [1] Valipour M, Ghasemian M, Karima S, Khatir ZZ, Aghamiri H, Shaki F, Akbari S, Amiri FT, Hosseini A, Jafari-Sabet M, Irannejad H, Emami S. Design, synthesis, and structure-activity relationships of five-membered heterocyclic incorporated aryl(alkyl)azoles: From antiproliferative thiazoles to safer anticonvulsant oxadiazoles. Bioorganic Chemistry, 2025, 155, 108117. DOI: 10.1016/j.bioorg.2024.108117. PMID: 39778269. View Source